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Compound of Interest

Compound Name: Ferrostatin-1 diyne

Cat. No.: B3026261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ferrostatin-1 diyne. Adherence to these guidelines is crucial

for ensuring laboratory safety and maintaining the integrity of your research.

I. Chemical and Physical Properties
A summary of the key quantitative data for Ferrostatin-1 diyne is presented below for easy

reference.
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Property Value

CAS Number 2226204-90-4[1][2]

Molecular Formula C₁₈H₂₂N₂O₂[2]

Molecular Weight 298.4 g/mol [2]

Appearance Crystalline solid[2]

Purity ≥98%

Solubility
DMF: 30 mg/mlDMF:PBS (pH 7.2) (1:4): 0.2

mg/mlDMSO: 10 mg/mlEthanol: 10 mg/ml[2]

Storage Temperature Store at -20°C[3]

Long-term Stability ≥ 4 years[2]

II. Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Ferrostatin-1 diyne is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[1] However, standard

laboratory safety practices should always be observed.

Hazard Category NFPA Ratings (Scale 0-4) HMIS-Ratings (Scale 0-4)

Health 0 0

Fire 0 0

Reactivity 0 0

Source: Ferrostatin-1 Diyne Safety Data Sheet[1]

General Precautionary Measures:

Follow the usual precautionary measures for handling chemicals.[1]

Avoid ingestion, inhalation, and contact with eyes and skin.
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Wash hands thoroughly after handling.

III. Personal Protective Equipment (PPE)
While the SDS for Ferrostatin-1 diyne does not mandate specific PPE beyond standard

laboratory practice, a comprehensive approach to personal protection is recommended,

especially when handling the solid compound or preparing solutions.

PPE Category Recommended Equipment

Eye and Face
Chemical safety goggles. A face shield is

recommended when there is a risk of splashing.

Skin

- Gloves: Wear nitrile gloves. Inspect for tears or

punctures before use. Change gloves

immediately if contaminated.- Lab Coat: A

standard laboratory coat should be worn over

personal clothing.

Respiratory

Not required under normal handling conditions.

[1] If there is a risk of generating dust or

aerosols, work in a certified chemical fume

hood.

IV. Operational Plan for Safe Handling
A strict operational protocol is essential to minimize exposure and ensure experimental

reproducibility.

A. Designated Area and Preparation:

Conduct all work with solid Ferrostatin-1 diyne in a designated area, such as a chemical

fume hood or a glove box, to contain any airborne particles.

Ensure that an emergency eyewash station and safety shower are easily accessible.

Cover the work surface with absorbent, disposable bench paper.

B. Weighing and Solution Preparation:
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To avoid generating dust, carefully weigh the solid compound within a chemical fume hood.

When preparing solutions, slowly add the solvent to the solid to prevent splashing.

Ferrostatin-1 diyne is soluble in organic solvents like DMF, DMSO, and ethanol.[2] For

aqueous buffers, first dissolve the compound in DMF and then dilute with the aqueous buffer

of choice.[4]

V. Experimental Workflow
The following diagram illustrates a typical workflow for an experiment involving Ferrostatin-1
diyne.
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Experimental Workflow for Ferrostatin-1 Diyne

Preparation

Solution Preparation
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Don Personal Protective Equipment (PPE)

Prepare Designated Workspace in Fume Hood

Weigh Solid Ferrostatin-1 Diyne

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform Serial Dilutions to Working Concentration

Treat Cells or System with Ferrostatin-1 Diyne

Incubate for a Defined Period

Perform Assay (e.g., Cell Viability, Microscopy)

Decontaminate Work Area

Dispose of Waste in Labeled Containers

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: A step-by-step workflow for the safe handling and use of Ferrostatin-1 diyne in a

laboratory setting.

VI. Disposal Plan
Proper disposal of Ferrostatin-1 diyne and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

A. Solid Waste:

Collect all solid waste, including empty vials, contaminated gloves, bench paper, and other

disposable materials, in a clearly labeled, sealed hazardous waste container.

B. Liquid Waste:

Collect unused solutions of Ferrostatin-1 diyne and any solvent used for rinsing

contaminated glassware in a designated, sealed hazardous liquid waste container.

Do not pour any Ferrostatin-1 diyne waste down the drain.[1]

VII. Mechanism of Action: Ferroptosis Inhibition
Ferrostatin-1 diyne is an analog of Ferrostatin-1, a known inhibitor of ferroptosis.[2]

Ferroptosis is a form of regulated cell death driven by iron-dependent lipid peroxidation.

Ferrostatin-1 and its analogs act as radical-trapping antioxidants, inhibiting the accumulation of

lipid reactive oxygen species.
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Ferrostatin-1 Diyne Mechanism of Action

Ferroptosis Pathway Intervention

Iron Accumulation

Lipid Peroxidation

Cell Death (Ferroptosis)

Ferrostatin-1 Diyne

Inhibits
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Caption: Ferrostatin-1 diyne inhibits ferroptosis by preventing iron-dependent lipid

peroxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ferrostatin-1 Diyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026261#personal-protective-equipment-for-
handling-ferrostatin-1-diyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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